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Compound of Interest

Compound Name: Thiodiglycolic acid

Cat. No.: B1683132 Get Quote

CAS Number: 123-93-3

This technical guide provides an in-depth overview of thiodiglycolic acid, a dicarboxylic acid

with significant applications in research and industry. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, safety data, experimental protocols, and biological relevance.

Chemical and Physical Properties
Thiodiglycolic acid, also known as 2,2'-thiodiacetic acid, is a sulfur-containing organic

compound. Its properties are summarized in the table below.
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Property Value Reference

CAS Number 123-93-3 [1][2][3][4][5]

Molecular Formula C4H6O4S [3]

Molecular Weight 150.15 g/mol [3]

Appearance
White to off-white crystalline

powder
[4][6]

Melting Point 128-132 °C [4]

Water Solubility 400 g/L [6]

pKa1 3.32 [6]

pKa2 4.29 [6]

Safety Data Sheet Summary
Thiodiglycolic acid is classified as a hazardous substance. A summary of its key safety

information is provided below. For complete safety information, please refer to a full Safety

Data Sheet (SDS) from a chemical supplier.
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Hazard Category Description
Precautionary
Measures

Reference

Skin

Corrosion/Irritation

Category 2: Causes

skin irritation.

Wear protective

gloves and clothing.

Wash skin thoroughly

after handling.

[2]

Serious Eye

Damage/Irritation

Category 2: Causes

serious eye irritation.

Wear eye protection.

If in eyes, rinse

cautiously with water

for several minutes.

[2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3: May

cause respiratory

irritation.

Avoid breathing dust.

Use only outdoors or

in a well-ventilated

area.

[2]

Experimental Protocols
Synthesis of Thiodiglycolic Acid
Method 1: From Bromoacetic Acid and Hydrogen Sulfide

This method describes the synthesis of thiodiglycolic acid catalyzed by aqueous hydrogen

bromide.

Materials: Bromoacetic acid, hydrogen sulfide, aqueous hydrogen bromide.

Procedure:

Charge a suitable reactor with bromoacetic acid and aqueous hydrogen bromide.

Introduce hydrogen sulfide into the reactor.

Heat the mixture to a temperature between 90°C and 220°C under a pressure of 0.1 to

100 atmospheres.

Maintain the reaction for a sufficient time to allow for the formation of thiodiglycolic acid.
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Upon completion, cool the reactor and isolate the product. The product may be purified by

crystallization.[3]

Method 2: From Thioglycolic Acid

This protocol outlines the synthesis of 2,2'-dithiodiacetic acid, which can be a precursor or

related compound in some contexts.

Materials: 2-mercaptoacetic acid (thioglycolic acid), propyl acetate, potassium iodide, 30 wt%

hydrogen peroxide, saturated sodium sulfite solution.

Procedure:

At 30°C, mix 120 g of 2-mercaptoacetic acid, 700 g of propyl acetate, and 1.0 g of

potassium iodide until a homogeneous solution is obtained.

Add 90 g of 30 wt% H2O2 dropwise to the solution.

Allow the reaction to proceed for 4 hours.

Wash the resulting solution with 300 mL of saturated Na2SO3 aqueous solution.

Remove the propyl acetate under reduced pressure to obtain the product.[2]

Quantitative Analysis of Thiodiglycolic Acid in Urine
This method is used for the biological monitoring of exposure to vinyl chloride, as

thiodiglycolic acid is a major metabolite.

Principle: Gas chromatography-mass spectrometry (GC-MS) is used to quantify

thiodiglycolic acid in urine samples after derivatization.

Procedure:

To a urine sample, add an internal standard (e.g., o-phthalic acid).

Perform an ethyl acetate extraction of the acidified urine.

Evaporate the solvent.
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Derivatize the residue with a silylating agent, such as N-trimethylsilyl-diethylamine in

pyridine (1:1).

Analyze the derivatized sample by GC-MS.[7]

Biological Significance and Pathways
Thiodiglycolic acid is a significant metabolite of several industrial chemicals and has been

studied as a biomarker for exposure. It is also involved in endogenous metabolic pathways of

sulfur-containing amino acids.

Metabolism of Vinyl Chloride
Vinyl chloride, a known human carcinogen, is metabolized in the body to chloroethylene oxide

and chloroacetaldehyde, which are then detoxified through conjugation with glutathione. The

subsequent metabolism of the glutathione conjugate leads to the formation and urinary

excretion of thiodiglycolic acid.[8] The level of thiodiglycolic acid in urine can be correlated

with the extent of vinyl chloride exposure.[7][8]
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Metabolic Pathway of Vinyl Chloride to Thiodiglycolic Acid
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Caption: Metabolic conversion of vinyl chloride to thiodiglycolic acid.

Role in Homocysteine Metabolism
Thiodiglycolic acid has been identified as a urinary biomarker in studies of metabolic

imbalances related to vitamin B12 and folate deficiencies, which can lead to

hyperhomocysteinuria.[9][10] The formation of thiodiglycolic acid in this context is thought to

arise from alternative metabolic pathways of homocysteine. The determination of urinary
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thiodiglycolic acid can be a tool to assess the efficacy of treatment with vitamin B12 and

folates in patients with certain types of homocystinuria.[9][10]

Role of Thiodiglycolic Acid in Homocysteine Metabolism
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Caption: Formation of thiodiglycolic acid from homocysteine.

Applications
Beyond its role as a biomarker, thiodiglycolic acid has several industrial and laboratory

applications:

Cosmetics: Used in hair care products, such as permanent wave solutions, as a reducing

agent.

Chemical Synthesis: Serves as a raw material for the production of various chemicals,

including pharmaceuticals and dyes.[6]

Analytical Chemistry: Employed as a reagent for the detection of metal ions like iron, copper,

lead, and mercury.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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